Cas no 175840-02-5 (Methanesulfonic acid, trifluoro-, 2,3-dihydro-3-oxo-1H-inden-5-yl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2,3-dihydro-3-oxo-1H-inden-5-yl ester
• CAS No: 175840-02-5
• MF: C₁₀H₇F₃O₄S
• MW: 280.220392465591
• CID: 1368285
• Update Time: 2024-08-17

Methanesulfonic acid, trifluoro-, 2,3-dihydro-3-oxo-1H-inden-5-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2,3-dihydro-3-oxo-1H-inden-5-yl ester
• 3‐OXO‐2,3‐DIHYDRO‐1H‐INDEN‐5‐YL TRIFLUOROMETHANESULFONATE
• Methanesulfonic acid, 1,1,1-trifluoro-, 2,3-dihydro-3-oxo-1H-inden-5-yl ester

• Inchi： 1S/C10H7F3O4S/c11-10(12,13)18(15,16)17-7-3-1-6-2-4-9(14)8(6)5-7/h1,3,5H,2,4H2
• InChI Key： SWTQDGDHQZVFER-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1C=CC2=C(C=1)C(=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 280.00171
• Monoisotopic Mass: 280.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• PSA: 60.44